Cas no 14315-11-8 (4-Methylbenzo[b]thiophene)

• Product Name: 4-Methylbenzo[b]thiophene
• CAS No: 14315-11-8
• MF: C₉H₈S
• MW: 148.224821090698
• MDL: MFCD04971188
• CID: 166572
• PubChem ID: 84345
• Update Time: 2025-04-19

4-Methylbenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzo[b]thiophene
• 4-Methylbenzothiophene
• Benzo[b]thiophene,4-methyl-
• 4-Methylbenzothiophene1000µg
• Benzothiophene, 4-methyl
• 4-Methyl-1-benzothiophene
• Benzo[b]thiophene, 4-methyl-
• Benzo(b)thiophene, 4-methyl-
• 4-Methylbenzo(b)thiophene
• RPKWIZPGQZKQKY-UHFFFAOYSA-N
• 32573KN5YU
• 4-Methyl-1-benzothiophene #
• FCH849549
• 7012AA
• AS06380
• CM10545
• AX8098987
• ST2405891
• A808026
• C72689
• 14315-11-8
• DS-12139
• UNII-32573KN5YU
• 4-methyl-benzo(b)thiophene
• CS-W022216
• SCHEMBL156152
• MFCD04971188
• AKOS006294421
• DTXSID10162325
• Q27256144
• DTXCID4084816
• DB-106934

• MDL： MFCD04971188
• Inchi： 1S/C9H8S/c1-7-3-2-4-9-8(7)5-6-10-9/h2-6H,1H3
• InChI Key： RPKWIZPGQZKQKY-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC=C2C

Computed Properties

• Exact Mass: 148.03474
• Monoisotopic Mass: 148.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 3.3

Experimental Properties

• Density: 1.146±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -6--4 ºC
• Boiling Point: 55-57 ºC (3 Torr)
• Flash Point: 72.4±4.9 ºC,
• Refractive Index: 1.652
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 0

4-Methylbenzo[b]thiophene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes